tert-Butyl ((3-methylisoxazol-5-yl)methyl)carbamate

• Molecular Formula: C10H16N2O3
• Molecular Weight: 212.25 g/mol
• IUPAC Name: tert-butyl N-[(3-methyl-1,2-oxazol-5-yl)methyl]carbamate
• InChI: InChI=1S/C10H16N2O3/c1-7-5-8(15-12-7)6-11-9(13)14-10(2,3)4/h5H,6H2,1-4H3,(H,11,13)
• InChI Key: RLVDSLHRXJLWOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CNC(=O)OC(C)(C)C

Description

Tert-Butyl ((3-methylisoxazol-5-yl)methyl)carbamate is a useful research compound. Its molecular formula is C10H16N2O3 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 321 mg (2.27 mmol) of 2-(3-methylisoxazol-5-yl)acetic acid, 0.5 mL (2.32 mmol) of diphenylphosphorylazide (DPPA), and 0.35 mL (2.51 mmol) of triethylamine in 30 mL of distilled tert-butyl alcohol was refluxed for 13.5 hours. The solution was concentrated, and the crude residue was dissolved in EtOAc. The organic layer was washed with 1N HCl (3×10 mL) and saturated NaHCO3 solution (3×10 mL). The organic layer was dried over sodium sulfate, filtered, concentrated. Purification by flash silica gel chromatography (28% EtOAc/hexanes) provided 50 mg (10% yield) of tert-butyl (3-methylisoxazol-5-yl)methylcarbamate as a pale yellow solid.